molecular formula C25H26N4O4S B2489767 Ethyl 3-(2-((6-benzyl-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)acetamido)benzoate CAS No. 1111142-35-8

Ethyl 3-(2-((6-benzyl-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)acetamido)benzoate

Cat. No.: B2489767
CAS No.: 1111142-35-8
M. Wt: 478.57
InChI Key: IYVQZFUHARPAEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 3-(2-((6-benzyl-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C25H26N4O4S and its molecular weight is 478.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

Ethyl 3-(2-((6-benzyl-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)acetamido)benzoate is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity based on available research findings.

Chemical Structure and Properties

The compound can be described by its molecular formula C22H24N2O3SC_{22}H_{24}N_2O_3S, which indicates the presence of multiple functional groups including a thioamide and a benzoate moiety. The structure features a pyrido-pyrimidine core which is significant for its biological interactions.

Research suggests that the compound may exhibit various mechanisms of action including:

  • Inhibition of Protein Interactions : The compound has been studied for its ability to inhibit bromodomain and extraterminal (BET) proteins, which are involved in transcriptional regulation. This inhibition can lead to the modulation of gene expression associated with cancer and inflammatory diseases .
  • Anticancer Activity : Preliminary studies indicate that this compound may have selective anticancer properties. It has shown potential in inhibiting cell proliferation in various cancer cell lines through apoptosis induction and cell cycle arrest .

Biological Activity Data

Biological Activity Observed Effects Reference
BET Protein InhibitionSelective inhibition of BRD3-BDII over BRD3-BDI
Anticancer PropertiesInduction of apoptosis in cancer cell lines
Modulation of Gene ExpressionAltered expression of genes related to inflammation and cancer

Case Studies and Research Findings

  • In Vitro Studies : In vitro assays demonstrated that this compound exhibited significant cytotoxic effects against various cancer cell lines. The mechanism was attributed to the compound’s ability to disrupt critical protein interactions essential for tumor growth .
  • Structure-Activity Relationship (SAR) : A detailed SAR analysis revealed that modifications on the benzyl and pyrido-pyrimidine moieties significantly affected the compound's binding affinity to BET proteins. Specific structural features were identified as crucial for enhancing biological activity .
  • Combination Therapy Potential : The compound was evaluated in combination with other FDA-approved drugs, revealing synergistic effects that enhanced anti-leukemic activity. This finding suggests potential therapeutic applications in combination therapies for hematological malignancies .

Properties

IUPAC Name

ethyl 3-[[2-[(6-benzyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H26N4O4S/c1-2-33-24(32)18-9-6-10-19(13-18)26-22(30)16-34-25-27-21-11-12-29(15-20(21)23(31)28-25)14-17-7-4-3-5-8-17/h3-10,13H,2,11-12,14-16H2,1H3,(H,26,30)(H,27,28,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IYVQZFUHARPAEH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC3=C(CN(CC3)CC4=CC=CC=C4)C(=O)N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H26N4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

478.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.